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Compound of Interest

Compound Name: V0080241

Cat. No.: B15619237

Audience: Researchers, scientists, and drug development professionals.

Introduction

VU0080241, also known as ML297, is a potent and selective small-molecule activator of G-
protein-coupled inwardly rectifying potassium (GIRK) channels that contain the GIRK1 subunit.
[1] GIRK channels are crucial regulators of cellular excitability in various tissues, including the
brain and heart.[2][3] VU0080241 activates these channels directly and in a G-protein-
independent manner, providing a valuable tool for studying the physiological roles of GIRK1-
containing channels and exploring their therapeutic potential in conditions such as epilepsy.[1]

[3]

These application notes provide detailed protocols for the use of VU0080241 in cell culture,
focusing on the most common cell-based assays for its characterization: the thallium flux assay
and electrophysiological recordings.

Data Presentation
Quantitative Data Summary for VU0080241 (ML297)

The following table summarizes the potency (EC50) of VU0080241 in activating various GIRK
channel subunit combinations, as determined by thallium flux assays and whole-cell voltage-
clamp electrophysiology in HEK-293 cells.
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GIRK Subunit

. Assay Type EC50 (nM) Efficacy (%) Reference

Composition

GIRK1/2 Thallium Flux 160 122.6 [4]

GIRK1/2 Thallium Flux 162 -

GIRK1/2 Thallium Flux 110 + 13 100 [5]
Electrophysiolog

GIRK1/2 540 94.5 [4]
y
Electrophysiolo

GIRK1/2 Pry J 584 -
y

GIRK1/4 Thallium Flux 887 -

GIRK1/4 Thallium Flux 1200 + 500 100 [5]
Electrophysiolo

GIRK1/4 P J 1400 -
y

GIRK1/3 Thallium Flux 914 -

GIRK2 Thallium Flux Inactive - [1]

GIRK2/3 Thallium Flux Inactive - [1]

Signaling Pathway

The following diagram illustrates the canonical G-protein-dependent activation of GIRK

channels and the direct, G-protein-independent activation by VU0080241.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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